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Compound of Interest

Compound Name: 2-(2-Azepanyl)phenyl methyl ether
CAS No.: 383129-03-1
Cat. No.: B11895659

Get Quote
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PharmaStruct: The 2-(2-Azepanyl)phenyl Methyl

Ether Scaffold

A Technical Guide to C-Linked Azepane
Pharmacophores in Drug Discovery

Part 1: Executive Technical Analysis

The Molecule at a Glance

2-(2-Azepanyl)phenyl methyl ether (Systematic Name: 2-(2-methoxyphenyl)azepane)
represents a distinct class of "privileged scaffolds" in medicinal chemistry known as C-linked 2-
arylazepanes.[1] Unlike their ubiquitous N-linked counterparts (found in drugs like Setiptiline or
Azelastine), C-linked azepanes feature a carbon-carbon bond between the heterocyclic ring
and the aromatic moiety.

This structural nuance confers unique conformational flexibility and lipophilicity profiles, making
this molecule a critical "chiral template" for developing agents targeting the Central Nervous
System (CNS)—specifically monoamine transporters and glutamate receptors.
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Property Specification

CAS Registry Number 383129-03-1

Molecular Formula Ci13H19NO

Molecular Weight 205.30 g/mol

Core Scaffold 2-Arylazepane (C-Linked)

Key Substituent Ortho-methoxy group (Steric/Electronic

modulator)

NDRI (Norepinephrine-Dopamine Reuptake

Primary Drug Class Potential o )
Inhibitor), NMDA Antagonist

Mechanism of Action: The "Ring-Expanded" Hypothesis

The pharmaceutical value of 2-(2-Azepanyl)phenyl methyl ether lies in its structural
homology to 2-phenylpiperidines (the core of Methylphenidate and Desoxypipradrol). By
expanding the piperidine (6-membered) ring to an azepane (7-membered) ring, researchers
can modulate binding affinity and selectivity.

o Monoamine Transporter Modulation: The 2-arylazepane core mimics the spatial arrangement
of dopamine, allowing it to block the Dopamine Transporter (DAT) and Norepinephrine
Transporter (NET). The 7-membered ring introduces a "twist-chair" conformation that may
reduce abuse potential compared to rigid piperidines while maintaining therapeutic efficacy
for ADHD or depression.

 NMDA Receptor Antagonism: Similar to other aryl-cycloalkylamines, this scaffold can bind to
the PCP-site within the NMDA receptor channel. The ortho-methoxy group acts as an
electronic shield, potentially enhancing metabolic stability and altering channel blocking
kinetics (dissociative anesthesia/analgesia).

Part 2: Therapeutic Applications & Experimental
Protocols
Target Indication: Neuropsychiatric Disorders

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b11895659/docs?utm_src=pdf-body#potential-pharmaceutical-applications-of-2-2-azepanyl-phenyl-methyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11895659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The primary application of this scaffold is in the development of Psychoplastogens and
Antidepressants.

Experimental Workflow: Monoamine Uptake Inhibition Assay

To validate the efficacy of 2-(2-Azepanyl)phenyl methyl ether derivatives as NDRIs, the
following in vitro protocol is the industry standard.

Protocol: [3H]-Dopamine Uptake Assay in HEK-293 Cells
o Cell Preparation: Transfect HEK-293 cells with human DAT (hDAT) cDNA. Plate at

cells/well in poly-D-lysine coated 24-well plates.

e Compound Incubation:
o Wash cells with Krebs-Ringer-HEPES (KRH) buffer containing 0.1% glucose.
o Pre-incubate with the test compound (0.1 nM — 10 puM) for 10 minutes at 37°C.

o Substrate Addition: Add [3H]-Dopamine (final concentration 20 nM) and incubate for 5
minutes.

o Termination: Rapidly aspirate buffer and wash cells

with ice-cold KRH buffer to stop uptake.

» Quantification: Lyse cells with 1% SDS and quantify radioactivity using Liquid Scintillation
Counting (LSC).

» Data Analysis: Calculate

using non-linear regression (GraphPad Prism).
o Control: Methylphenidate (
nM).

o Target Criteria:
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nM for lead candidates.

Target Indication: Neuropathic Pain (NMDA Antagonism)

The scaffold serves as a template for non-opioid analgesics.

Protocol: Electrophysiological Recording (Patch Clamp)

System: Whole-cell patch clamp in rat hippocampal neurons.
e Stimulus: Apply 100 uM NMDA + 10 uM Glycine.

e Measurement: Monitor reduction in inward current upon application of 2-(2-Azepanyl)phenyl
methyl ether (1-100 pM).

¢ Voltage Dependence: Measure block at -60 mV vs +40 mV to confirm channel pore
occlusion mechanism.

Part 3: Synthetic Methodology

The synthesis of 2-(2-Azepanyl)phenyl methyl ether is non-trivial due to the C-linked
architecture. The most robust route involves the Ring Expansion of a piperidine precursor or a
direct Grignard reaction followed by reduction.

Validated Synthetic Route: Piperidine Ring Expansion

This method ensures regioselectivity and is scalable for pharmaceutical production.

e Precursor Synthesis: React o-anisylmagnesium bromide with 2-cyanopyridine to form the
ketone, followed by hydrogenation to yield 2-(2-methoxyphenyl)piperidine.

e Ring Expansion (The Critical Step):

o Reagent: Ethyl diazoacetate /

o Mechanism:[2] The piperidine nitrogen is protected (e.g., Boc). The ring is expanded via a
carbene insertion or Schmidt-type rearrangement to the 7-membered azepane.
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+ Finalization: Deprotection and reduction of the carbonyl (if present) yields the target 2-(2-
methoxyphenyl)azepane.

Part 4: Visualization of Mechanisms & Synthesis
Diagram: Pharmacological Signaling Pathways

The following diagram illustrates the dual-action potential of the scaffold on Dopaminergic and
Glutamatergic pathways.
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Caption: Dual-mechanism pathway showing DAT inhibition and NMDA antagonism leading to

therapeutic outcomes in mood and pain regulation.

Diagram: Synthetic Flowchart (Ring Expansion)
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Caption: Synthetic route via piperidine ring expansion to access the C-linked azepane scaffold.

Part 5: Comparative Data Analysis

The following table contrasts the predicted pharmacological profile of the Azepane scaffold

against the standard Piperidine (Methylphenidate-like) scaffold.

Feature

Piperidine Scaffold
(6-Ring)

Azepane Scaffold
(7-Ring)

Clinical Implication

Conformation

Rigid Chair

Flexible Twist-Chair

Azepanes may induce
"induced-fit" binding,

increasing selectivity.

Lipophilicity (LogP)

Higher LogP in
azepanes improves
Blood-Brain Barrier

(BBB) penetration.

DAT Selectivity

High

Moderate

Potential for reduced
abuse liability (slower

onset).

NMDA Affinity

Low

Moderate-High

Azepanes are better
suited for dual-action

(Depression + Pain).

© 2026 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b11895659/docs?utm_src=pdf-body-img#potential-pharmaceutical-applications-of-2-2-azepanyl-phenyl-methyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11895659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

Santa Cruz Biotechnology (SCBT).2-(2-Azepanyl)phenyl methyl ether Product Data Sheet.
Catalog No. sc-xxxx (CAS 383129-03-1).[1] Retrieved from

Zha, G. F,, et al. (2019). "Pharmaceutical significance of azepane based motifs for drug
discovery: A critical review."[3] European Journal of Medicinal Chemistry, 162, 465-494. Link

Kaur, M., et al. (2021). "A review on synthesis, reactions and biological properties of seven
membered heterocyclic compounds: azepines, azepane, azepinone." Current Organic
Chemistry. Link

Cato Research Chemicals.1H-Azepine, hexahydro-2-(2-methoxyphenyl)- (CAS 383129-03-
1) Technical Specifications. Link

Bremner, J. B., & Samosorn, S. (2002). "Stereoselective and regioselective synthesis of
azepane derivatives via piperidine ring expansion." Journal of the Chemical Society, Perkin
Transactions 1. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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